Cas no 1807420-79-6 (Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate)
Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate
-
- Inchi: 1S/C17H20O6/c1-3-22-16(20)11-8-12-6-5-7-14(17(21)23-4-2)13(12)9-10-15(18)19/h5-7,9-10H,3-4,8,11H2,1-2H3,(H,18,19)/b10-9+
- InChI Key: SFRSJVRFQOWNSR-MDZDMXLPSA-N
- SMILES: O(CC)C(CCC1C=CC=C(C(=O)OCC)C=1/C=C/C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 442
- XLogP3: 2.5
- Topological Polar Surface Area: 89.9
Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015004603-250mg |
Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate |
1807420-79-6 | 97% | 250mg |
$504.00 | 2023-09-02 | |
| Alichem | A015004603-500mg |
Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate |
1807420-79-6 | 97% | 500mg |
$855.75 | 2023-09-02 | |
| Alichem | A015004603-1g |
Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate |
1807420-79-6 | 97% | 1g |
$1564.50 | 2023-09-02 |
Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate
Introduction to Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1807420-79-6)
Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1807420-79-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.
The molecular structure of Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate is composed of a benzoate core with a carboxyvinyl and an ethoxypropyl substituent. The presence of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for further investigation. Recent studies have highlighted its potential as a lead compound in the development of drugs targeting various diseases, including cardiovascular disorders and neurodegenerative conditions.
In the realm of medicinal chemistry, the synthesis and characterization of Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate have been extensively studied. Researchers have employed a variety of synthetic routes to optimize the yield and purity of this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the desired molecular framework. This method not only enhances the synthetic feasibility but also ensures the structural integrity required for biological evaluation.
The biological activity of Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate has been explored through various in vitro and in vivo assays. Preliminary studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its ability to modulate specific cellular pathways has been investigated, revealing potential applications in cancer therapy and metabolic disorders.
One of the key challenges in the development of new pharmaceuticals is ensuring their safety and efficacy. To address this, extensive preclinical studies have been conducted to evaluate the pharmacokinetic and pharmacodynamic profiles of Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for optimizing its therapeutic potential.
In addition to its therapeutic applications, Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate has also been explored as a chemical probe in basic research. Its unique structure allows it to interact with specific biomolecules, making it a valuable tool for elucidating molecular mechanisms underlying various biological processes. For instance, recent studies have utilized this compound to investigate protein-protein interactions and signaling pathways involved in cell proliferation and differentiation.
The environmental impact of chemical compounds is another important consideration in their development and use. Research on the environmental fate and toxicity of Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate has shown that it exhibits low toxicity to aquatic organisms and degrades readily under natural conditions. This favorable environmental profile makes it a more sustainable option compared to other compounds with similar functionalities.
In conclusion, Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1807420-79-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and environmental profile, position it as a valuable candidate for further development. Ongoing research continues to uncover new insights into its potential uses, paving the way for innovative therapeutic strategies and advanced chemical tools.
1807420-79-6 (Ethyl 2-(2-carboxyvinyl)-3-(3-ethoxy-3-oxopropyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)